Cas no 4871-97-0 (Curcumol)

Curcumol ((-) -curcumol) is a bioactive sesquiterpene with many pharmacological activities, such as anticancer, antimicrobial, antifungal, antiviral and anti-inflammatory Curcumol acts by targeting key signaling pathways such as mapk/erk, pi3k/akt, and NF- κ B) However, apoptosis is effectively induced in many cancer cells, and these signaling pathways are usually abnormally regulated in several cancers

Curcumol structure

Product Name:Curcumol

CAS No:4871-97-0

Molecular Formula:C₁₅H₂₄O₂

Molecular Weight:236.3499

MDL:MFCD00272163

CID:45387

PubChem ID:354335520

Curcumol Properties

Names and Identifiers

- curcumol
- (3s-(3a,3aa,5a,6a,8ab))-octahydro-3-methyl-8-methylene-5-(1-methylethyl)-6h-3a,6-epoxyazulen-6-ol
- (3S-(3alpha,3Aalpha,5alpha,6alpha,8abeta))-octahydro-3-methyl-8-methylene-5-(1-methylethyl)-6H-3A,6-epoxyazulen-6-ol
- ( −)-Curcumol
- (-)-Curcumol
- 6H-3a,6-Epoxyazulen-6-ol,octahydro-3-methyl-8-methylene-5-(1-methylethyl)-, (3S,3aS,5S,6R,8aS)-
- (3S,3aS,5S,6R,8aS)-Octahydro-3-methyl-8-methylene-5-(1-methylethyl)-6H-3a,6-epoxyazulen-6-ol
- (2R,5R,8S,9S)-2-Methyl-6-methylidene-9-propan-2-yl-11-oxatricyclo[6.2.1.01,5]undecan-8-ol
- 9190RTN07X
- ( -)-Curcumol
- ( -)-Curcumol, analytical standard
- s2407
- V0174
- 871C970
- Q27271386
- (
- 5,8-Epoxy-10(14)-guaien-8-ol
- NCGC00346607-02
- AKOS022168205
- Q-100546
- MFCD00272163
- 6H-3a,6-Epoxyazulen-6-ol, octahydro-3-methyl-8-methylene-5-(1-methylethyl)-, (3S,3aS,5S,6R,8aS)-
- CHEMBL4303567
- 4871-97-0
- CCG-266844
- C3439
- 5.BETA.-GUAI-10(14)-EN-8-OL, 5,8-EPOXY-, (-)-
- SCHEMBL22404924
- BS-16857
- CHEBI:173719
- UNII-9190RTN07X
- AC-34186
- (3S,3aS,5S,6R,8aS)-5-isopropyl-3-methyl-8-methyleneoctahydro-6H-3a,6-epoxyazulen-6-ol
- 6H-3A,6-EPOXYAZULEN-6-OL, OCTAHYDRO-3-METHYL-8-METHYLENE-5-(1-METHYLETHYL)-, (3S-(3.ALPHA.,3A.ALPHA.,5.BETA.,6.BETA.,8A.BETA.))-
- (1S,2S,5S,8R,9S)-2-methyl-6-methylidene-9-propan-2-yl-11-oxatricyclo[6.2.1.01,5]undecan-8-ol
- HY-N0104
- 2-methyl-6-methylidene-9-(propan-2-yl)-11-oxatricyclo[6.2.1.0^{1,5}]undecan-8-ol
- isopropyl-methyl-methylene-[?]ol
- SCHEMBL13405863
- BRD-K41933240-001-02-4
- 2-methyl-6-methylidene-9-(propan-2-yl)-11-oxatricyclo(6.2.1.0^(1,5))undecan-8-ol
- 6H-3A,6-EPOXYAZULEN-6-OL, OCTAHYDRO-3-METHYL-8-METHYLENE-5-(1-METHYLETHYL)-, (3S-(3ALPHA,3AALPHA,5BETA,6BETA,8ABETA))-
- DA-72429
- 5BETA-GUAI-10(14)-EN-8-OL, 5,8-EPOXY-, (-)-
- (3S-(3 alpha,3a alpha,5 alpha,6 alpha,8a beta))-octahydro-3-methyl-8-methylene-5-(1-methylethyl)-6H-3a,6-epoxyazulen-6-ol
- (1S,2S,5S,8R,9S)-2-methyl-6-methylidene-9-propan-2-yl-11-oxatricyclo(6.2.1.01,5)undecan-8-ol
- +Expand
- MDL： MFCD00272163
- InChIKey： QRMPRVXWPCLVNI-YYFQZIEXSA-N
- Inchi： 1S/C15H24O2/c1-9(2)13-8-14-11(4)5-6-12(14)10(3)7-15(13,16)17-14/h9,11-13,16H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15+/m0/s1
- SMILES： O1[C@@]2(C([H])([H])C(=C([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])[C@]13C([H])([H])[C@@]2([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 236.17763g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 236.17763g/mol
Monoisotopic Mass: 236.17763g/mol
Topological Polar Surface Area: 29.5Å²
Heavy Atom Count: 17
Complexity: 362
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 236.35

Experimental Properties

LogP: 3.11230
PSA: 29.46000
Refractive Index: 1.526
Boiling Point: 334.5 °C at 760 mmHg
Melting Point: 141.0 to 145.0 deg-C
Flash Point: 134.7 °C
Color/Form: Powder
Density: 1.0600

Curcumol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEID-1mg	Curcumol	4871-97-0	98%	1mg	$8.00	2024-05-01
A2B Chem LLC	AG24533-1mg	Curcumol	4871-97-0	98%	1mg	$7.00	2024-04-19
Aaron	AR00DEQP-20mg	Curcumol	4871-97-0	98%	20mg	$51.00
abcr	AB493778-250 mg	Curcumol, 95%; .	4871-97-0	95%	250mg	€309.90	2023-06-15
ChemScence	CS-4168-5mg	Curcumol	4871-97-0	99.49%	5mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0422-20mg	Curcumol	4871-97-0	98%	20mg	$35	2023-09-20
Crysdot LLC	CD32001260-10mg	Curcumol	4871-97-0	98+%	10mg	$112	2024-07-18
DC Chemicals	DCE-003-20 mg	Curcumol	4871-97-0	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D659394-20mg	Curcumol	4871-97-0	98%	20mg	$175	2022-06-08
MedChemExpress	HY-N0104-10mM*1mLinDMSO	Curcumol	4871-97-0	99.49%	10mM*1mLinDMSO	￥550	2023-07-26

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ChengDu YiRui Bio-Technology CO., LTD

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Curcumol Related Literature

1. A liposomal curcumol nanocomposite for magnetic resonance imaging and endoplasmic reticulum stress-mediated chemotherapy of human primary ovarian cancer

Jing Wang,Yonghong Song,Mingxun Zhang,Zhensheng Wu,Yun-Jun Xu,Jun Lin,Daishun Ling,Youjing Sheng,Yang Lu,Qiang Wu J. Mater. Chem. B 2019 7 2938
2. Correction: Curcumol inhibits breast cancer growth via NCL/ERα36 and the PI3K/AKT pathway

Lu Wei Zhou,Juan Wang,Tong Dou,Xiao Juan Li,Yi Sa Liu,Meng Jie Huang Fu,Xiao Guan,Guo Xiang Liu,Meng Jie Han,Xu Chen Food Funct. 2023 14 1796
3. Curcumol inhibits breast cancer growth via NCL/ERα36 and the PI3K/AKT pathway

Zhou Lu Wei,Wang Juan,Dou Tong,Li Xiao Juan,Liu Yi Sa,Huang Fu Meng Jie,Guan Xiao,Liu Guo Xiang,Han Meng Jie,Chen Xu Food Funct. 2023 14 874
4. Effects of piceatannol and pterostilbene against β-amyloid-induced apoptosis on the PI3K/Akt/Bad signaling pathway in PC12 cells

Zheng Fu,Jiufang Yang,Yangji Wei,Jingming Li Food Funct. 2016 7 1014
5. Tautomerism and bioactivities of curcumenol, a common sesquiterpenoid widely existing in edible plants

Li-Sha Zhang,Sheng-Nan Shen,Yu-Li Gao,Shui-Yang Shi,Chang-Xin Zhou,Jian-Xia Mo,You-Kai Xu,Li-Gen Lin,Li-She Gan Food Funct. 2019 10 1288
6. Approaches for the isolation and identification of hydrophilic, light-sensitive, volatile and minor natural products

Roberto G. S. Berlinck,Afif F. Monteiro,Ariane F. Bertonha,Darlon I. Bernardi,Juliana R. Gubiani,Juliano Slivinski,Lamonielli F. Michaliski,Luciane A. C. Tonon,Victor A. Venancio,Vitor F. Freire Nat. Prod. Rep. 2019 36 981
7. Lvsiyujins A–G, new sesquiterpenoids, from Curcuma phaeocaulis Valeton root tuber and their preliminary pharmacological property assessment based on ADME evaluation, molecular docking and in vitro experiments

Ying Dong,Chongjun Zhao,Xiuhuan Wang,Meng Xie,Xiangjian Zhong,Ruolan Song,Axiang Yu,Jing Wei,Jianling Yao,Dongjie Shan,Fang Lv,Gaimei She New J. Chem. 2022 46 8507
8. Essential oil from the raw and vinegar-processed Rhizoma Curcumae ameliorate CCl4-induced liver fibrosis: integrating network pharmacology and molecular mechanism evaluation

Yi Chen,Wan Liao,Zongping Zhu,Jiao Chen,Qingsong Yang,Yongfeng Zheng,Xinjie Zhang,Boonjai Limsila,Meigui Lu,Shu Fu,Rui Li Food Funct. 2021 12 4199
9. Application of a rhodium-catalyzed cyclization cycloaddition cascade strategy to the total synthesis of (?)-curcumol

X. X. Zhang,R. Y. Y. Ko,X. Q. Xie,W. P. Qi,P. C. Li,P. Chiu Org. Chem. Front. 2018 5 1092
10. Recent advances in [3+2] cycloaddition of allenes with 1,3-carbonyl ylides; Rh(ii)-catalyzed access to bridged polyoxocarbocyles

Santosh Kumar Sahu,Pradyota Kumar Behera,Prabhupada Choudhury,Madhusudan Sethi,Satyaban Jena,Laxmidhar Rout New J. Chem. 2021 45 11018

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